Cas no 941903-17-9 (1-(4-chlorophenyl)methyl-N-(4-acetamidophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-chlorophenyl)methyl-N-(4-acetamidophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941903-17-9
• MF: C₂₁H₁₈ClN₃O₃
• MW: 395.838923931122
• CID: 5499920
• Update Time: 2025-05-26

1-(4-chlorophenyl)methyl-N-(4-acetamidophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-1-[(4-chlorophenyl)methyl]-2-oxopyridine-3-carboxamide
• 1-(4-chlorophenyl)methyl-N-(4-acetamidophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H18ClN3O3/c1-14(26)23-17-8-10-18(11-9-17)24-20(27)19-3-2-12-25(21(19)28)13-15-4-6-16(22)7-5-15/h2-12H,13H2,1H3,(H,23,26)(H,24,27)
• InChI Key： BAILGHMSXPIOMJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)C=CC=C1C(NC1=CC=C(NC(=O)C)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-chlorophenyl)methyl-N-(4-acetamidophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(4-chlorophenyl)methyl-N-(4-acetamidophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941903-17-9)

The compound 1-(4-chlorophenyl)methyl-N-(4-acetamidophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, with the CAS number 941903-17-9, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This pyridine derivative is characterized by its unique structural features, including a chlorophenyl group and an acetamidophenyl moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its bioactive properties, which may offer insights into novel therapeutic pathways.

In recent years, the demand for heterocyclic compounds like 1-(4-chlorophenyl)methyl-N-(4-acetamidophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has surged due to their versatility in medicinal chemistry. The compound's carboxamide and dihydropyridine functionalities make it a promising candidate for targeting specific enzymes or receptors. For instance, its structural similarity to known kinase inhibitors has sparked interest in its potential role in cancer research, a topic frequently searched by users in academic and pharmaceutical circles.

One of the most searched questions related to this compound is: "What are the synthetic routes for 1-(4-chlorophenyl)methyl-N-(4-acetamidophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide?" The synthesis typically involves multi-step organic reactions, including amide coupling and cyclization processes, which are optimized for high yield and purity. Another common query is: "How does this compound compare to other pyridine derivatives in terms of bioavailability?" Preliminary studies suggest that its lipophilicity and hydrogen-bonding capacity may influence its pharmacokinetic profile, though further in vivo studies are needed.

The CAS No. 941903-17-9 compound is also being explored for its potential in neurodegenerative disease research, aligning with the growing public interest in Alzheimer's and Parkinson's treatments. Its ability to modulate oxidative stress pathways has been a focal point in recent publications. Additionally, the rise of AI-driven drug discovery has led to increased searches for "computational modeling of pyridine carboxamides," where this compound serves as a case study for molecular docking simulations.

From an industrial perspective, the scalability of producing 1-(4-chlorophenyl)methyl-N-(4-acetamidophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a hot topic. Manufacturers are investing in green chemistry approaches to reduce waste and improve efficiency, responding to the global push for sustainable pharmaceuticals. Environmental concerns, such as "biodegradability of synthetic intermediates," are also frequently associated with discussions about this compound.

In summary, 1-(4-chlorophenyl)methyl-N-(4-acetamidophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941903-17-9) represents a multifaceted molecule with broad implications across drug development, computational chemistry, and sustainable manufacturing. Its integration into cutting-edge research continues to address both scientific curiosity and real-world health challenges, making it a compelling subject for further investigation.